Cas no 118931-19-4 (Testosterone buciclate)

• Product Name: Testosterone buciclate
• CAS No: 118931-19-4
• MF: C₃₀H₄₆O₃
• MW: 454.68
• CID: 5083544
• Update Time: 2025-06-13

Testosterone buciclate Chemical and Physical Properties

Names and Identifiers

• Testosterone buciclate

• Inchi： 1S/C30H46O3/c1-4-5-6-20-7-9-21(10-8-20)28(32)33-27-14-13-25-24-12-11-22-19-23(31)15-17-29(22,2)26(24)16-18-30(25,27)3/h19-21,24-27H,4-18H2,1-3H3/t20-,21-,24-,25-,26-,27-,29-,30-/m0/s1
• InChI Key： ODZDZTOROXGJAV-LSABMMMUSA-N
• SMILES： O=C1C=C2CC[C@]3([H])[C@]([H])(CC[C@]4([C@@]3([H])CC[C@@H]4OC(=O)[C@H]3CC[C@@H](CC3)CCCC)C)[C@@]2(C)CC1

Additional information on Testosterone buciclate

Testosterone buciclate (CAS No. 118931-19-4): A Comprehensive Overview in Modern Pharmaceutical Research

Testosterone buciclate, a synthetic derivative of testosterone, is a compound of significant interest in the field of pharmaceutical science. With the CAS number 118931-19-4, this compound has garnered attention for its unique pharmacokinetic properties and potential applications in therapeutic regimens. The molecular structure of testosterone buciclate incorporates a buclate ester, which modulates the release profile of testosterone, making it a promising candidate for treating conditions related to androgen deficiency.

The pharmacological significance of testosterone buciclate lies in its extended half-life compared to unmodified testosterone. This characteristic allows for less frequent dosing, improving patient compliance and convenience. The buclate esterification process enhances the compound's stability and bioavailability, ensuring a more consistent therapeutic effect. These attributes have positioned testosterone buciclate as a subject of extensive research in both clinical and preclinical studies.

Recent advancements in endocrinology have highlighted the importance of targeted androgen replacement therapy. Testosterone buciclate's slow-release mechanism aligns well with this trend, offering a controlled delivery system that mimics natural testosterone production more closely than traditional formulations. This has been particularly beneficial in managing hypogonadism, where sustained levels of testosterone are crucial for maintaining physiological functions.

In clinical trials, testosterone buciclate has demonstrated efficacy in improving sexual function, muscle mass, bone density, and overall quality of life in patients with low testosterone levels. The compound's ability to provide prolonged action reduces the need for multiple daily injections, which is a common limitation with other androgen therapies. This improvement in dosing frequency has been well-received by both patients and healthcare providers.

The synthesis and characterization of testosterone buciclate have been refined through modern chemical methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to elucidate its structure and understand its interactions at a molecular level. These studies have provided valuable insights into how the buclate ester influences the compound's pharmacokinetic behavior.

One of the most intriguing aspects of testosterone buciclate is its potential role in addressing not only primary hypogonadism but also secondary hypogonadism caused by conditions such as obesity or chronic stress. Emerging research suggests that testosterone buciclate may help mitigate some of the metabolic disturbances associated with these conditions by restoring normal endocrine function. This broader therapeutic scope is an area of active investigation and holds promise for future clinical applications.

The formulation of testosterone buciclate also considers factors such as bioavailability and tissue distribution. Preclinical studies have shown that the compound exhibits preferential uptake by target tissues, ensuring that therapeutic levels are achieved efficiently. This targeted action minimizes side effects often associated with unregulated hormone administration, making testosterone buciclate a safer alternative for long-term treatment.

Regulatory considerations play a crucial role in the development and approval of testosterone buciclate as a pharmaceutical product. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before reaching patients. Additionally, ongoing clinical trials are essential for gathering comprehensive data on its safety and efficacy, which are critical for regulatory approval and market introduction.

The future direction of research on testosterone buciclate includes exploring novel delivery systems such as transdermal patches or implants that could further enhance patient convenience. Innovations in nanotechnology may also contribute to optimizing the compound's pharmacokinetic profile by enabling more precise control over drug release. These advancements could expand the therapeutic applications of testosterone buciclate beyond traditional indications.

In conclusion, testosterone buciclate (CAS No. 118931-19-4) represents a significant advancement in androgen replacement therapy due to its unique pharmacokinetic properties and therapeutic benefits. Its slow-release mechanism, enhanced stability, and improved patient compliance make it a valuable asset in managing hypogonadism and related conditions. As research continues to uncover new applications and refine delivery systems, testosterone buciclate is poised to play an increasingly important role in modern medicine.